2,3-DCPE hydrochloride
2,3-DCPE hydrochloride
Selectively induces apoptosis and downregulates Bcl-XL protein expression in various human cancer cells versus normal cells in vitro. IC50 values are 0.89 and 12.6 μM for LoVo human colon cancer cell line and normal human fibroblasts respectively. Induces p21 expression and S-phase arrest in cancer cells via ERK-mediated pathways.
Brand Name:
Vulcanchem
CAS No.:
1009555-55-8
VCID:
VC0004457
InChI:
InChI=1S/C11H15Cl2NO2.ClH/c12-9-3-1-4-10(11(9)13)16-8-2-5-14-6-7-15;/h1,3-4,14-15H,2,5-8H2;1H
SMILES:
C1=CC(=C(C(=C1)Cl)Cl)OCCCNCCO.Cl
Molecular Formula:
C11H16Cl3NO2
Molecular Weight:
300.604
2,3-DCPE hydrochloride
CAS No.: 1009555-55-8
Inhibitors
VCID: VC0004457
Molecular Formula: C11H16Cl3NO2
Molecular Weight: 300.604
| CAS No. | 1009555-55-8 |
|---|---|
| Product Name | 2,3-DCPE hydrochloride |
| Molecular Formula | C11H16Cl3NO2 |
| Molecular Weight | 300.604 |
| IUPAC Name | 2-[3-(2,3-dichlorophenoxy)propylamino]ethanol;hydrochloride |
| Standard InChI | InChI=1S/C11H15Cl2NO2.ClH/c12-9-3-1-4-10(11(9)13)16-8-2-5-14-6-7-15;/h1,3-4,14-15H,2,5-8H2;1H |
| Standard InChIKey | GFCJFYSIPRIHKT-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1)Cl)Cl)OCCCNCCO.Cl |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Selectively induces apoptosis and downregulates Bcl-XL protein expression in various human cancer cells versus normal cells in vitro. IC50 values are 0.89 and 12.6 μM for LoVo human colon cancer cell line and normal human fibroblasts respectively. Induces p21 expression and S-phase arrest in cancer cells via ERK-mediated pathways. |
| Synonyms | 2-[[3-(2,3-Dichlorophenoxy)propyl]amino]ethanol hydrochloride |
| PubChem Compound | 52913859 |
| Last Modified | Nov 11 2021 |
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